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Compound of Interest

Compound Name:

Ethyl 2-

(hydroxymethyl)cyclopropanecarb

oxylate

Cat. No.: B099081 Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management and disposal of chemical waste are paramount for ensuring laboratory safety and

environmental protection. Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate, a reagent

utilized in various synthetic applications, requires meticulous handling and adherence to

specific disposal protocols to mitigate potential risks. This guide provides an essential

operational and disposal plan, offering procedural, step-by-step instructions for its proper

management.

Immediate Safety and Handling Protocols
Before commencing any disposal procedures, it is crucial to handle Ethyl 2-
(hydroxymethyl)cyclopropanecarboxylate with the appropriate personal protective

equipment (PPE). This includes, but is not limited to, chemical-resistant gloves, safety goggles,

and a laboratory coat. All handling operations should be performed in a well-ventilated area,

ideally within a fume hood, to minimize the risk of inhalation.

Quantitative Data Summary
While a comprehensive Safety Data Sheet (SDS) with detailed quantitative disposal limits for

Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate is not consistently available across all
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suppliers, the following table summarizes key hazard and physical property data to inform safe

disposal practices. This information is aggregated from various sources for related compounds

and should be used as a guideline in conjunction with the specific SDS provided by your

supplier.

Property Value Source

GHS Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H332: Harmful if

inhaled. H335: May cause

respiratory irritation.

[1]

Molecular Formula C₇H₁₂O₃ [2]

Molecular Weight ~144.17 g/mol [2]

Appearance Light yellow liquid [3]

Boiling Point/Range
129 - 133 °C / 264.2 - 271.4 °F

@ 760 mmHg
[3]

Flash Point 18 °C / 64.4 °F [3]

Solubility No information available [3]

Step-by-Step Disposal Protocol
The disposal of Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate must always be

conducted in strict accordance with local, state, and federal regulations. The following is a

general procedural guide based on established best practices for chemical waste

management.

Step 1: Waste Characterization and Segregation

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste.[3]
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Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification.[3]

Do not mix Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate with other waste streams

unless explicitly permitted by your institution's waste management guidelines.

Step 2: Container Selection and Labeling

Use only compatible, screw-top chemical glassware or plasticware for waste collection.[4]

Avoid using food or beverage containers.[4]

The container must be in good condition, with no cracks or leaks, and have a securely fitting

lid.[4]

Affix a hazardous waste label to the container as soon as waste is first added.[4]

The label must be filled out completely and legibly, including the full chemical name ("Ethyl
2-(hydroxymethyl)cyclopropanecarboxylate"), concentration, and any other components

in the waste mixture.[4] Do not use abbreviations or chemical formulas.[4]

Step 3: Accumulation and Storage

Keep the waste container tightly closed except when adding waste.[3]

Store the container in a designated satellite accumulation area that is at or near the point of

generation and under the control of the operator.

The storage area should be a well-ventilated space, away from heat, sparks, and open

flames.[3]

If you accumulate more than 55 gallons of waste or one quart of acutely hazardous waste,

you must immediately contact your institution's Environmental Health & Safety (EHS)

department.[5]

Step 4: Request for Disposal

Once the waste container is full, or if you no longer generate this waste stream, submit a

request for chemical waste disposal to your institution's EHS or equivalent department.[4][5]
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Follow your institution's specific procedures for requesting a pickup, which may involve an

online form or a specific contact person.[4]

Step 5: Entrust to a Licensed Professional

The final disposal of the chemical waste must be entrusted to a licensed waste disposal

company.[6] Your institution's EHS department will manage this process.

Never dispose of Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate down the sanitary

sewer or in the regular trash.[5]

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate.
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Caption: Disposal workflow for Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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